3-(2,5,6-triphenyl-1H-imidazo[1,2-a]imidazol-1-yl)propan-1-ol

• IUPAC Name: 3-(2,5,6-triphenylimidazo[1,2-a]imidazol-1-yl)propan-1-ol
• InChI: InChI=1S/C26H23N3O/c30-18-10-17-28-23(20-11-4-1-5-12-20)19-29-25(22-15-8-3-9-16-22)24(27-26(28)29)21-13-6-2-7-14-21/h1-9,11-16,19,30H,10,17-18H2
• InChI Key: SDBQXWNTOYOEMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN3C(=C(N=C3N2CCCO)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C26H23N3O
• Molecular Weight: 393.5 g/mol

Description

3-(2,5,6-triphenyl-1H-imidazo[1,2-a]imidazol-1-yl)propan-1-ol is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential biological activity. In

Scientific Research Applications

The unique structure of 3-(2,5,6-triphenyl-1H-imidazo[1,2-a]imidazol-1-yl)propan-1-ol makes it of interest for scientific research in several areas. One potential application is in the field of medicinal chemistry, where this compound could be used as a starting point for the development of new drugs. Another potential application is in the field of materials science, where this compound could be used to create new materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(2,5,6-triphenyl-1H-imidazo[1,2-a]imidazol-1-yl)propan-1-ol is not well understood. However, it is thought to interact with cellular signaling pathways and may have an effect on cell proliferation and differentiation. Further research is needed to fully understand the mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. For example, it has been shown to inhibit the growth of cancer cells in vitro. It has also been shown to have anti-inflammatory properties, which could make it of interest for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of 3-(2,5,6-triphenyl-1H-imidazo[1,2-a]imidazol-1-yl)propan-1-ol is that it is relatively easy to synthesize and purify. It is also stable under a range of conditions, which makes it suitable for use in a variety of lab experiments. However, one limitation is that its mechanism of action is not well understood, which makes it difficult to design experiments to fully explore its potential applications.

Future Directions

There are several future directions for research on 3-(2,5,6-triphenyl-1H-imidazo[1,2-a]imidazol-1-yl)propan-1-ol. One area of interest is in the development of new drugs based on this compound. Another area of interest is in the exploration of its potential applications in materials science. Further research is also needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of disease.
In conclusion, this compound is a chemical compound with potential applications in scientific research. Its unique structure and potential biological activity make it of interest for further study. While its mechanism of action is not well understood, studies have shown that it has a range of biochemical and physiological effects. Future research is needed to fully explore its potential applications in the development of new drugs and materials, as well as its potential use in the treatment of disease.